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Compound of Interest

Compound Name: Methyl 3-oxoheptanoate

Cat. No.: B126765

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and hazards
associated with methyl 3-oxoheptanoate. The information is compiled from various safety
data sheets and chemical databases to assist researchers, scientists, and drug development
professionals in handling this compound safely.

Chemical and Physical Properties

A summary of the key chemical and physical properties of methyl 3-oxoheptanoate is
presented in Table 1. This data is essential for understanding the substance's behavior under
various laboratory conditions.
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Property

Value

Molecular Formula

CsH1403[1][2]

Molecular Weight 158.19 g/mol [1]
CAS Number 39815-78-6[1][2][3]
Appearance Colorless to almost colorless clear liquid[2]
Density 0.994 g/mL at 20°C[4][5][6][7]

N ) 90-91 °C at 15 hPa[5][6][8] or 94-96 °C at 10
Boiling Point

mmHg[2]

Flash Point 95 °C[6]

Refractive Index

1.4280-1.4310[6][8] or 1.430[2]

Purity

>95.0% (GC)[2][3]

GHS Hazard Classification and Precautionary
Statements

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a standardized approach to hazard communication. However, there are some discrepancies in
the classification of methyl 3-oxoheptanoate across different suppliers.

According to data from PubChem and AK Scientific, methyl 3-oxoheptanoate is classified with
the following hazards.[1][9]

 Skin Irritation (Category 2): H315 - Causes skin irritation.[1][9]
e Serious Eye Irritation (Category 2A): H319 - Causes serious eye irritation.[1][9]

» Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System: H335 -
May cause respiratory irritation.[1][9]

The corresponding GHS pictogram is an exclamation mark. The signal word is "Warning".[1][9]
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Conversely, a safety data sheet from TCI Chemicals states that the product does not meet the
criteria for classification in any hazard class according to Regulation (EC) No 1272/2008.[3]
Another SDS from TargetMol indicates that no data is available for GHS classification.[10] This
highlights the importance of consulting multiple sources and exercising caution.

The following diagram illustrates the GHS classification based on the available data.

GHS Hazard Identification

Methyl 3-oxoheptanoate

Pictogram

()

Signal Word

Warning

Hazard Statements

( H315 )

kCauses skin irritation )

( H319 )

kCauses serious eye irritation )

( H335 )

kMay cause respiratory irritation )
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Caption: GHS Hazard Classification of Methyl 3-oxoheptanoate.

A comprehensive list of precautionary statements is provided in Table 2.
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Code Precautionary Statement
Avoid breathing
P261 .
dust/fume/gas/mist/vapors/spray.[1][9]
P264 Wash skin thoroughly after handling.[9][11]
Use only outdoors or in a well-ventilated area.[1]
pP271
[9]
P280 Wear protective gloves/protective clothing/eye
protection/face protection.[9][11]
IF ON SKIN: Wash with plenty of soap and
P302+P352
water.[1][9]
IF INHALED: Remove person to fresh air and
P304+P340 _
keep comfortable for breathing.[1][9]
IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if
P305+P351+P338 ] o
present and easy to do. Continue rinsing.[1][9]
[11]
312 Call a POISON CENTER or doctor/physician if
you feel unwell.[9]
If skin irritation occurs: Get medical
P332+P313 _ ,
advice/attention.[9]
If eye irritation persists: Get medical
P337+P313 i ]
advice/attention.[9][11]
p362 Take off contaminated clothing and wash before
reuse.[9]
Store in a well-ventilated place. Keep container
P403+P233 ,
tightly closed.[1][9]
P405 Store locked up.[1][9]
Dispose of contents/container to an approved
P501

waste disposal plant.[1][9][11]
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Toxicological Information

A significant finding from the review of available safety data is the general lack of
comprehensive toxicological studies for methyl 3-oxoheptanoate. Most safety data sheets
report that information on acute toxicity, skin and eye irritation, sensitization, mutagenicity,
carcinogenicity, and reproductive toxicity is not available.[3]

Toxicological Endpoint Data

Acute Toxicity No data available.[3]
Skin Corrosion/Irritation No data available.[3]
Serious Eye Damage/Irritation No data available.[3]
Respiratory or Skin Sensitization No data available.[3]
Germ Cell Mutagenicity No data available.[3]
Carcinogenicity No data available.[3]
Reproductive Toxicity No data available.[3]
STOT-Single Exposure No data available.[3]
STOT-Repeated Exposure No data available.[3]
Aspiration Hazard No data available.[3]

Given the lack of empirical data, it is prudent to handle this chemical with the assumption that it
may have unknown hazards.

Handling and Storage

Proper handling and storage procedures are critical to ensure safety in a laboratory setting.
Handling:
» Handle in a well-ventilated place.[10]

» Wear suitable protective clothing, including gloves and eye/face protection.[9][10]
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Avoid contact with skin and eyes.[9][10]

Avoid breathing vapors or mist.[9][10]

Wash hands thoroughly after handling.[3][9]

Use non-sparking tools and take precautionary measures against static discharge.[10][12]

Storage:

Store in a cool, dry, and well-ventilated place.[3][10]

Keep the container tightly closed.[3][9][10]

Store away from incompatible materials, such as oxidizing agents.[3]

Some sources recommend storage at 0 - 8 °C.[2]

First Aid Measures

In the event of exposure to methyl 3-oxoheptanoate, the following first aid procedures should
be followed.

Route of Exposure

EEn w w @
T T

Fist Aid Procedures l

A,
Move to fresh air.
If not breathing, give artificial respiration.
If breathing is difficult, give oxygen.
Get medical attention if you feel unwell.

Immediately flush skin with running water for at least 15 minutes.
Remove contaminated clothing and shoes.
‘Wash with plenty of soap and water.
Get medical advice if irritation occurs.

Immediately flush eyes with running water for at least 15 minutes.
Remove contact lenses, if present and easy to do.
Continue rinsing.

Get medical advice if irritation persists.

Do NOT induce vomiting.
Rinse mouth with water.
Get medical attention immediately.
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Caption: First Aid Procedures for Methyl 3-Oxoheptanoate Exposure.

Inhalation: Move the person to fresh air.[9][10] If breathing is difficult, give oxygen.[9][10] If not
breathing, give artificial respiration.[9][10] Seek medical attention if you feel unwell.[3][9]

Skin Contact: Immediately flush the skin with plenty of running water for at least 15 minutes
while removing contaminated clothing.[9] Wash the affected area with soap and water.[9] If skin
irritation occurs, get medical advice.[3][9]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[9][13] Remove contact lenses if present and
easy to do.[3][9] Continue rinsing.[3][9] If eye irritation persists, seek medical attention.[3][9]

Ingestion: Do not induce vomiting.[9][10] Rinse the mouth with water.[3][9][10] Call a poison
control center or doctor immediately for treatment advice.[10]

Fire-Fighting and Accidental Release Measures

Fire-Fighting Measures:

Suitable extinguishing media: Dry chemical, foam, or carbon dioxide.[3]

» Unsuitable extinguishing media: Water may be ineffective as it can scatter and spread the
fire.[3]

» Specific hazards: Hazardous decomposition products include carbon monoxide and carbon
dioxide.[3]

» Protective equipment: Wear self-contained breathing apparatus and full protective gear.[10]
[12]

Accidental Release Measures:

e Personal precautions: Use personal protective equipment, including gloves and eye/face
protection.[3][10] Ensure adequate ventilation and remove all sources of ignition.[3][10]

o Environmental precautions: Prevent the product from entering drains, waterways, or soil.[9]
[10]
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» Containment and cleaning: Absorb the spill with inert material (e.g., sand, earth) and place it
into a suitable container for disposal.[3][9]

Stability and Reactivity

o Reactivity: No special reactivity has been reported.[3]

o Chemical stability: Stable under proper storage conditions.[3]

» Possibility of hazardous reactions: Hazardous polymerization will not occur.[12]

» Conditions to avoid: No specific data available, but avoiding heat, flames, and sparks is
generally recommended.

» Incompatible materials: Oxidizing agents.[3]

Hazardous decomposition products: Carbon monoxide and carbon dioxide.[3]

Experimental Protocols

Detailed experimental protocols for the safety assessment of methyl 3-oxoheptanoate are not
readily available in the public domain. The toxicological data presented in this guide is based
on the information provided in safety data sheets, which typically do not include the full
experimental details. For specific toxicological testing, researchers should refer to established
guidelines from organizations such as the Organisation for Economic Co-operation and
Development (OECD) for chemical safety testing.

Conclusion

While methyl 3-oxoheptanoate is a valuable compound in research and development, the
available safety information presents some inconsistencies and significant data gaps,
particularly in the area of toxicology. The GHS classification varies between suppliers, and
comprehensive toxicological studies are lacking. Therefore, it is imperative that researchers,
scientists, and drug development professionals handle this chemical with a high degree of
caution. Adherence to strict safety protocols, including the use of appropriate personal
protective equipment and proper handling and storage procedures, is essential to minimize
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potential risks. In the absence of complete data, a conservative approach to safety is strongly
recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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